Cas no 2763906-94-9 (2-Butyl-6-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 2-Butyl-6-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2763906-94-9
• MF: C₁₁H₁₅FO₃S
• MW: 246.298405885696
• CID: 6179739
• PubChem ID: 165981592
• Update Time: 2025-06-25

2-Butyl-6-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-butyl-6-methoxybenzene-1-sulfonyl fluoride
• 2763906-94-9
• EN300-37274609
• 2-Butyl-6-methoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C11H15FO3S/c1-3-4-6-9-7-5-8-10(15-2)11(9)16(12,13)14/h5,7-8H,3-4,6H2,1-2H3
• InChI Key： QITLBKXKGVZTHS-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1CCCC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 246.07259367g/mol
• Monoisotopic Mass: 246.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Butyl-6-methoxybenzene-1-sulfonyl fluoride

Introduction to 2-Butyl-6-methoxybenzene-1-sulfonyl fluoride (CAS No. 2763906-94-9)

2-Butyl-6-methoxybenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2763906-94-9, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a butyl group, a methoxy substituent, and a sulfonyl fluoride moiety, makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The sulfonyl fluoride group in this molecule is particularly noteworthy, as it serves as a valuable handle for further functionalization through nucleophilic substitution reactions. This reactivity allows for the introduction of diverse side chains or pharmacophores, enabling the design of compounds with tailored biological activities. In recent years, sulfonyl fluorides have been extensively studied for their role in drug development, owing to their ability to enhance binding affinity and metabolic stability in target proteins.

Current research in medicinal chemistry highlights the importance of 2-butyl-6-methoxybenzene-1-sulfonyl fluoride in the development of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating sulfonamides and sulfones, which are known to exhibit inhibitory effects on enzymes such as kinases and proteases. These enzymes are often implicated in diseases like cancer and inflammatory disorders, making them prime targets for therapeutic intervention. The fluorine atom in the sulfonyl group contributes to the compound's lipophilicity and binding interactions, which are critical factors in drug design.

Moreover, the methoxy substituent at the 6-position of the benzene ring influences the electronic properties of the molecule, affecting its reactivity and solubility. This feature is particularly relevant in designing compounds that require specific solubility profiles for oral or intravenous administration. The butyl group at the 2-position further modulates the compound's physicochemical properties, contributing to its overall bioavailability and pharmacokinetic behavior.

In academic circles, 2-butyl-6-methoxybenzene-1-sulfonyl fluoride has been employed in synthetic methodologies that explore novel ways to introduce fluorinated sulfonyl groups into complex molecular architectures. Such methodologies are essential for creating drug candidates with improved pharmacological profiles. For example, recent publications have described its use in generating fluorinated sulfonamides that exhibit potent antiviral and anti-inflammatory activities. These findings underscore the compound's significance as a synthetic intermediate in modern drug discovery.

The compound's versatility extends to its application in material science and agrochemical research. The sulfonyl fluoride group can be selectively transformed into other functional moieties, such as sulfonates or carboxylic acids, making it a valuable precursor for designing advanced materials with specific chemical properties. Additionally, fluorinated derivatives of this compound have shown promise as intermediates in crop protection agents, where their stability and reactivity contribute to enhanced efficacy.

From an industrial perspective, the demand for high-purity 2-butyl-6-methoxybenzene-1-sulfonyl fluoride has increased due to its role in large-scale synthesis processes. Manufacturers specializing in fine chemicals have optimized production methods to ensure consistent quality and yield, catering to the needs of pharmaceutical companies worldwide. This trend reflects the growing recognition of this compound as a cornerstone intermediate in synthetic organic chemistry.

The future directions of research involving 2-butyl-6-methoxybenzene-1-sulfonyl fluoride are likely to focus on expanding its applications in drug discovery and material science. Innovations such as flow chemistry and biocatalysis may further streamline its synthesis, making it more accessible for academic and industrial use. Additionally, computational modeling techniques are being employed to predict how modifications to its structure will impact its biological activity, providing insights into potential new therapeutic applications.

In conclusion,2-butyl-6-methoxybenzene-1-sulfonyl fluoride (CAS No. 2763906-94-9) represents a multifaceted compound with broad utility across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for chemists seeking to develop innovative solutions to complex scientific challenges. As research continues to uncover new applications for this molecule,its importance is poised to grow, solidifying its place as a key player in modern chemical synthesis.